Cas no 2229307-53-1 (2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole)

• Product Name: 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole
• CAS No: 2229307-53-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5854396
• PubChem ID: 165638137
• Update Time: 2025-11-01

2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole
• EN300-1998500
• 2229307-53-1
• 2-(methoxymethyl)-4-[(oxiran-2-yl)methyl]-1,3-thiazole

• Inchi： 1S/C8H11NO2S/c1-10-4-8-9-6(5-12-8)2-7-3-11-7/h5,7H,2-4H2,1H3
• InChI Key： OKUPMSFLGQJXMX-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)CC1CO1

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole

Introduction to 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole (CAS No. 2229307-53-1)

2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole, identified by the chemical abstracts service number 2229307-53-1, is a heterocyclic compound featuring a thiazole core substituted with an oxirane and a methoxymethyl group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of both oxygen-containing functional groups and a sulfur-rich heterocycle makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The thiazole ring is a well-known scaffold in medicinal chemistry, widely recognized for its role in numerous bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it an ideal platform for designing compounds with specific pharmacological properties. In particular, the combination of a thiazole ring with an oxirane moiety introduces additional reactivity, enabling diverse chemical modifications that can fine-tune the biological activity of the molecule.

The methoxymethyl group, also known as an isopropyl ether, contributes to the compound's solubility and stability, which are critical factors in pharmaceutical applications. This group can also serve as a handle for further functionalization, allowing chemists to explore various derivatives with enhanced or modified biological effects. The strategic placement of this group on the thiazole core may influence both the compound's solubility profile and its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features like those found in 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole influence biological activity. Studies have shown that the flexibility introduced by the oxirane ring can enhance binding affinity to certain enzymes and receptors. This insight has driven interest in developing analogs of this compound as potential inhibitors or modulators of therapeutic relevance.

In the context of drug discovery, the synthesis of this compound has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. Modern synthetic methodologies have enabled the efficient construction of complex molecules like this one, reducing the time and resources required for development. The growing interest in heterocyclic compounds has spurred innovation in synthetic strategies, making it feasible to explore more derivatives of 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole.

One particularly exciting area of research involves leveraging the reactivity of the oxirane group for bioconjugation purposes. Oxiranes are known for their ability to undergo ring-opening reactions with nucleophiles, making them valuable tools for site-specific modifications of biomolecules. This property has been exploited in various applications, including drug delivery systems and protein labeling techniques. The incorporation of an oxirane moiety into a pharmacophore could thus open up new avenues for therapeutic intervention.

The potential applications of 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex biologics, such as peptidomimetics or protein-protein interaction inhibitors. Additionally, its ability to participate in multiple types of interactions—hydrogen bonding, van der Waals forces, and electrostatic interactions—makes it a versatile building block for designing molecules with tailored binding properties.

Current research is focused on exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary data suggest that derivatives of thiazole containing similar functional groups may exhibit potent activity against various targets, including kinases and metabolic enzymes. These findings are particularly relevant given the increasing recognition of thiazole-based compounds as key players in modern therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole. Predictive models can now rapidly assess the likelihood of biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. This high-throughput approach has significantly reduced the time required to move from initial design to lead optimization.

The safety and efficacy of any potential therapeutic agent must be rigorously evaluated before clinical translation. For compounds like this one, comprehensive toxicological studies are essential to ensure that they can be safely administered at therapeutic doses. Advances in bioprinting technology have also enabled more efficient production of test compounds on demand, facilitating rapid screening processes that can identify potential liabilities early in development.

The future prospects for 2-(methoxymethyl)-4-(oxiran-2-yl)methyl-1,3-thiazole are bright given its unique structural features and potential biological activities. As research continues to uncover new applications for thiazole-based molecules, this compound is poised to play a significant role in next-generation pharmaceuticals. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.